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Compound of Interest

Compound Name: Aspinonene

Cat. No.: B8260393 Get Quote

For the Attention Of: Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive overview of aspinonene, a fungal secondary

metabolite, and its close biosynthetic relationship with aspyrone. Due to the limited publicly

available data on the biological activities of aspinonene, this document focuses on a

comparative analysis with its more extensively studied relative, aspyrone, and other bioactive

polyketides derived from the fungal genus Aspergillus. This guide aims to consolidate the

current knowledge, present detailed experimental protocols, and highlight potential avenues for

future research into this class of compounds.

Core Structures: Aspinonene and Aspyrone
Aspinonene and aspyrone are polyketide natural products isolated from fungi of the

Aspergillus genus, including Aspergillus ochraceus and Aspergillus ostianus.[1][2][3][4][5] Their

structural similarities and differences form the basis of their biosynthetic connection and

potential variations in biological activity.

Aspinonene is a polyketide characterized by a complex stereochemistry, featuring an epoxide

ring and multiple hydroxyl groups.[1][2] Its systematic IUPAC name is (E,2R,5S)-2-[(2R,3S)-3-

methyloxiran-2-yl]hex-3-ene-1,2,5-triol.[2][3]

Aspyrone is also a polyketide produced by Aspergillus species and is structurally related to

aspinonene.[1] It is known to be an antibiotic with nematicidal properties.[6]
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A summary of their chemical and physical properties is presented in Table 1.

Table 1: Chemical and Physical Properties of Aspinonene and Aspyrone

Property Aspinonene Aspyrone

IUPAC Name

(E,2R,5S)-2-[(2R,3S)-3-

methyloxiran-2-yl]hex-3-ene-

1,2,5-triol[1][2][3]

(5S,6R)-5-Hydroxy-6-methyl-3-

((2S,3S)-3-methyl-oxiran-2-

yl)-5,6-dihydro-2H-pyran-2-

one[6]

Molecular Formula C₉H₁₆O₄[2][3][7] C₉H₁₂O₄[6]

Molecular Weight 188.22 g/mol [2][3][7] 184.2 g/mol [6]

CAS Number 157676-96-5[2][3] 17398-00-4[6]

Appearance Colorless oil[2] Not specified

Solubility
Soluble in methanol and

chloroform[2]
Not specified

Source Organisms
Aspergillus ochraceus,

Aspergillus ostianus[1][3][7]
Aspergillus species[1][6]

Biosynthetic Relationship
The biosynthesis of aspinonene and aspyrone is intimately linked.[1] Studies involving ¹³C-

labeled acetate feeding experiments have revealed that aspinonene is a pentaketide, derived

from one acetyl-CoA starter unit and four malonyl-CoA extender units.[2] The proposed

biosynthetic pathway suggests the formation of a linear polyketide intermediate, which

undergoes rearrangement and epoxidation to form a hypothetical bisepoxide intermediate.[2]

This key intermediate represents a branch point in the pathway:

Reduction of the bisepoxide intermediate leads to the formation of aspinonene.

Oxidation of the same intermediate results in the production of aspyrone.[2]

The relative production of aspinonene and aspyrone can be influenced by the fermentation

conditions, particularly the concentration of dissolved oxygen.[2]
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Proposed biosynthetic pathway of aspinonene and aspyrone.

Comparative Biological Activity
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While comprehensive biological activity data for aspinonene is currently lacking in the public

domain, a significant body of research exists for other polyketides isolated from Aspergillus

species.[1] These compounds exhibit a wide range of activities, including cytotoxic, anti-

inflammatory, and antibacterial effects. The structural similarity between aspinonene and these

bioactive molecules suggests that aspinonene may possess interesting pharmacological

properties that warrant further investigation.[1]

Table 2 summarizes the cytotoxic activities of several polyketides from Aspergillus, providing a

comparative context for potential future studies on aspinonene.

Table 2: Comparison of In Vitro Cytotoxic Activities of Selected Aspergillus Polyketides
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Compound Fungal Source Assay Type
Target Cell
Line(s)

Reported
Activity (IC₅₀ /
GI₅₀)

Versicolactone B
Aspergillus

versicolor
Cytotoxicity

Human

pancreatic

cancer cells

IC₅₀: 9.4 µM[1]

Asperone C Aspergillus sp. NO Inhibition

LPS-induced

RAW 264.7

macrophages

IC₅₀: 13.2 µM[1]

Asperone E Aspergillus sp. NO Inhibition

LPS-induced

RAW 264.7

macrophages

IC₅₀: 6.0 µM[1]

Sulochrin
Aspergillus

falconensis
Cytotoxicity

L5178Y murine

lymphoma cells
IC₅₀: 5.1 µM

Unidentified

Polyketides

Aspergillus

versicolor
Cytotoxicity

A-549, SK-OV-3,

SK-MEL-2, XF-

498, HCT-15

IC₅₀: 0.41–4.61

µg/mL[1]

Phenolic

Polyketides

Aspergillus

unguis
Cytotoxicity

PC-3, NCI-H23,

HCT-15, NUGC-

3, ACHN, MDA-

MB-231

IC₅₀: 2.5 to 46.9

µM

Bekeleylactone E
Aspergillus

flocculosus
Cytotoxicity

PC-3, HCT-15,

MDA-MB-231,

ACHN, NCI-H23,

NUGC-3

GI₅₀: 1.1 to 3.6

µM[2]

Aspinonene
Aspergillus

ochraceus
- -

Data not publicly

available[1][7]

Aspyrone
Aspergillus

melleus
Nematicidal

Meloidogyne

incognita

Activity reported,

quantitative data

not specified[6]
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Hypothetical Signaling Pathway for Cytotoxicity
Many fungal polyketides are known to exert cytotoxic effects by inducing apoptosis

(programmed cell death).[1] Although the specific molecular targets of aspinonene are

unknown, a hypothetical signaling pathway can be proposed based on the mechanisms of

related compounds.[1][7] This pathway may involve the interaction of aspinonene with the cell

membrane, leading to the activation of intracellular signaling cascades that culminate in

apoptosis. Further research is required to validate whether aspinonene acts through such a

mechanism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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